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Compound of Interest

Compound Name: Fmoc-Glu-OMe-OH

Cat. No.: B15388263 Get Quote

For Immediate Reference: Do not dispose of Fmoc-Glu(OMe)-OH down the drain or in regular

trash without consulting your institution's Environmental Health and Safety (EHS) department.

The primary recommended method of disposal is collection by a certified chemical waste

management provider.

This guide provides detailed procedures for the safe and compliant disposal of Fmoc-

Glu(OMe)-OH, a glutamic acid derivative commonly used in peptide synthesis. While Safety

Data Sheets (SDS) for this compound and its analogs do not list it as acutely hazardous,

proper chemical waste management protocols are mandatory to ensure laboratory safety and

environmental protection.[1][2]

Core Safety and Handling Precautions
Before handling Fmoc-Glu(OMe)-OH for disposal, ensure you are wearing the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Splash goggles or safety glasses with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.[1]
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Respiratory Protection: For handling large quantities of the powder or if dust is generated, a

dust respirator is recommended.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.[1]

Quantitative Data Summary
Property Value Source

Chemical Name
Nα-Fmoc-L-glutamic acid α-

methyl ester
[1]

Molecular Formula C₂₁H₂₁NO₆ [3]

Molecular Weight 383.36 g/mol [3]

Appearance White powder [3]

Storage Temperature 0 - 8 °C or -20°C [3][4]

Disposal Procedures
The appropriate disposal route for Fmoc-Glu(OMe)-OH depends on the quantity of waste and

your institution's specific guidelines. The overarching principle is to avoid environmental

release.[2]

Small Spills (Less than 1 gram)
For minor spills of solid Fmoc-Glu(OMe)-OH, follow these steps:

Restrict Access: Cordon off the affected area to prevent cross-contamination.

Don PPE: Ensure you are wearing the recommended PPE.

Contain the Spill: Use appropriate tools, such as a brush and dustpan, to gently sweep the

solid material. Avoid actions that could generate dust.

Collect Waste: Place the collected powder into a clearly labeled, sealable container. A

common practice is to use a "Hazardous Waste" or "Chemical Waste" tag or label provided
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by your EHS department.[5]

Label the Container: The label should include:

The full chemical name: "Fmoc-Glu(OMe)-OH"

The approximate quantity

The date of collection

Your name and laboratory information

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Dispose of

the cleaning materials in the same labeled waste container.

Arrange for Pickup: Store the sealed container in a designated satellite accumulation area

and arrange for pickup by your institution's chemical waste management service.

Bulk Quantities and Unused Product
Disposal of larger quantities of expired or unused Fmoc-Glu(OMe)-OH must be handled

through your institution's EHS-approved waste stream.

Package for Disposal:

Ensure the original container is securely sealed.

If the original container is compromised, place it within a larger, compatible, and sealable

container.

Label Appropriately: Affix a "Hazardous Waste" or "Chemical Waste for Disposal" label to the

container. Fill out all required information, including the full chemical name and quantity.[5]

Store Safely: Place the labeled container in your laboratory's designated chemical waste

storage area, awaiting collection.

Schedule Collection: Contact your EHS department or use your institution's online portal to

schedule a chemical waste pickup.
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Never mix Fmoc-Glu(OMe)-OH with other chemical waste streams unless explicitly permitted

by your EHS department.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-

Glu(OMe)-OH.
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Caption: Decision workflow for handling Fmoc-Glu(OMe)-OH waste.

Chemical Waste Segregation Logic
Proper segregation of chemical waste is critical to prevent dangerous reactions. The diagram

below shows where Fmoc-Glu(OMe)-OH fits into a typical laboratory waste segregation

scheme.
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Caption: Segregation of solid vs. liquid laboratory chemical waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of Fmoc-Glu(OMe)-OH, fostering a culture of safety

and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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